molecular formula C35H32N2O7 B1191557 ACP-319

ACP-319

Cat. No. B1191557
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Description

ACP-319 is an orally available inhibitor of phosphatidylinositol 3-kinase (PI3K), with potential antineoplastic activity. PI3K inhibitor ACP-319 inhibits PI3K, which prevents the activation of the PI3K/AKT (protein kinase B)-mediated signaling pathway. This results in the inhibition of growth and survival of PI3K-overexpressing tumor cells. Activation of the PI3K signaling pathway is frequently associated with tumorigenesis.

Scientific Research Applications

PI3K Inhibitor in Cancer Treatment

ACP-319 is identified as an inhibitor of phosphatidylinositol 3-kinase (PI3K), which plays a crucial role in the PI3K/AKT signaling pathway. This signaling pathway is frequently associated with tumorigenesis. By inhibiting PI3K, ACP-319 prevents the activation of this pathway, thereby inhibiting the growth and survival of tumor cells that overexpress PI3K (Definitions, 2020).

ACP-319 in Chronic Lymphocytic Leukemia (CLL) Models

ACP-319, in combination with other inhibitors, has shown increased survival in the TCL1-192 CLL mouse model. This study highlights the effectiveness of combining ACP-319 with ACP-196, a BTK inhibitor, demonstrating that the combination is superior to single-agent treatments in aggressive, BCR-driven CLL (Mora-Jensen et al., 2016).

properties

Product Name

ACP-319

Molecular Formula

C35H32N2O7

Appearance

Solid powder

synonyms

ACP-319;  ACP 319;  ACP319.; Unknown

Origin of Product

United States

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